Cas no 2344681-12-3 (Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate)

• Product Name: Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate
• CAS No: 2344681-12-3
• MF: C₇H₁₀FNO₂
• MW: 159.158205509186
• CID: 5911476
• PubChem ID: 139016282
• Update Time: 2025-05-23

Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate
• EN300-7425407
• 2344681-12-3
• Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate

• Inchi： 1S/C7H10FNO2/c1-11-7(10)5-2-3-9-4-6(5)8/h9H,2-4H2,1H3
• InChI Key： UTRSLZTYIAWRQZ-UHFFFAOYSA-N
• SMILES： FC1CNCCC=1C(=O)OC

Computed Properties

• Exact Mass: 159.06955672g/mol
• Monoisotopic Mass: 159.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate

Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 2344681-12-3): A Comprehensive Overview

Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 2344681-12-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound belongs to the tetrahydropyridine class, which is well-known for its diverse biological activities and potential applications in drug development. The presence of a fluorine atom at the 5-position and a carboxylate ester group at the 4-position introduces specific electronic and steric properties that make this molecule particularly intriguing for further investigation.

The chemical structure of Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate can be described as a saturated heterocyclic ring system with fluorine and ester functional groups. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a growing interest in tetrahydropyridine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The compound Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate has been explored in several research studies for its potential pharmacological properties. For instance, its structural analogs have been investigated for their effects on central nervous system (CNS) disorders, including depression and anxiety. The fluorinated tetrahydropyridine scaffold is particularly noted for its ability to cross the blood-brain barrier, which is essential for developing effective CNS therapeutics.

One of the most compelling aspects of Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate is its versatility as a building block in drug discovery. Researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy. The carboxylate ester group provides a site for further functionalization, allowing chemists to tailor the molecule's properties according to specific biological targets. This flexibility has led to several innovative approaches in developing small-molecule drugs.

The synthesis of Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atom efficiently. These methods ensure high yields and purity, which are crucial for pharmaceutical applications. The synthetic pathways also highlight the compound's significance as a precursor in industrial-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate's interactions with biological targets. Molecular modeling studies have revealed that the fluorinated tetrahydropyridine core can bind effectively to various enzymes and receptors involved in metabolic and neurological pathways. This insight has guided researchers in designing more targeted and potent drug candidates based on this scaffold.

The pharmacological profile of derivatives of Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate has been extensively studied in preclinical models. These studies have demonstrated promising results in terms of efficacy and safety. For example, certain analogs have shown antidepressant-like effects without significant side effects on other physiological systems. This makes them attractive candidates for further clinical development.

The future prospects of Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate are vast and exciting. Ongoing research aims to explore its potential in treating not only CNS disorders but also other conditions such as pain syndromes and inflammatory diseases. The compound's unique structural features offer a rich foundation for developing innovative therapeutics that address unmet medical needs.

In conclusion, Methyl 5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 2344681-12-3) is a versatile and promising compound with significant implications in pharmaceutical chemistry. Its structural features and biological activities make it an invaluable asset in drug discovery efforts aimed at developing novel therapeutics for various diseases.